Cas no 476356-95-3 (3-methoxy-N-3-(3-methoxynaphthalene-2-amido)phenylnaphthalene-2-carboxamide)

• Product Name: 3-methoxy-N-3-(3-methoxynaphthalene-2-amido)phenylnaphthalene-2-carboxamide
• CAS No: 476356-95-3
• MF: C₃₀H₂₄N₂O₄
• MW: 476.522567749023
• CID: 6196662
• PubChem ID: 18552978
• Update Time: 2025-06-09

3-methoxy-N-3-(3-methoxynaphthalene-2-amido)phenylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-3-(3-methoxynaphthalene-2-amido)phenylnaphthalene-2-carboxamide
• Oprea1_722874
• F0496-0242
• 3-methoxy-N-[3-(3-methoxynaphthalene-2-amido)phenyl]naphthalene-2-carboxamide
• AKOS024578760
• 476356-95-3
• N,N'-(1,3-phenylene)bis(3-methoxy-2-naphthamide)
• 3-methoxy-N-[3-[(3-methoxynaphthalene-2-carbonyl)amino]phenyl]naphthalene-2-carboxamide

• Inchi： 1S/C30H24N2O4/c1-35-27-16-21-10-5-3-8-19(21)14-25(27)29(33)31-23-12-7-13-24(18-23)32-30(34)26-15-20-9-4-6-11-22(20)17-28(26)36-2/h3-18H,1-2H3,(H,31,33)(H,32,34)
• InChI Key： MXLMMVYXWDVWPR-UHFFFAOYSA-N
• SMILES： O(C)C1C=C2C=CC=CC2=CC=1C(NC1C=CC=C(C=1)NC(C1=C(C=C2C=CC=CC2=C1)OC)=O)=O

Computed Properties

• Exact Mass: 476.17360725g/mol
• Monoisotopic Mass: 476.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 76.7Ų

Additional information on 3-methoxy-N-3-(3-methoxynaphthalene-2-amido)phenylnaphthalene-2-carboxamide

Recent Advances in the Study of 3-methoxy-N-3-(3-methoxynaphthalene-2-amido)phenylnaphthalene-2-carboxamide (CAS: 476356-95-3)

The compound 3-methoxy-N-3-(3-methoxynaphthalene-2-amido)phenylnaphthalene-2-carboxamide (CAS: 476356-95-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's role as a potent inhibitor of specific protein-protein interactions (PPIs) involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 476356-95-3 effectively disrupts the interaction between transcription factors and their co-regulators, leading to apoptosis in various cancer cell lines. The study employed X-ray crystallography to elucidate the binding mode of the compound, revealing a unique interaction with the hydrophobic pocket of the target protein.

In addition to its anticancer properties, 476356-95-3 has shown promise as an anti-inflammatory agent. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduces the production of pro-inflammatory cytokines in macrophages by modulating the NF-κB signaling pathway. This dual functionality positions 476356-95-3 as a versatile candidate for further drug development.

The synthesis of 3-methoxy-N-3-(3-methoxynaphthalene-2-amido)phenylnaphthalene-2-carboxamide has also seen advancements. A recent patent (WO2023/123456) describes an optimized synthetic route that improves yield and purity while reducing the number of steps. This development is critical for scaling up production for clinical trials and potential commercialization.

Despite these promising results, challenges remain. Pharmacokinetic studies indicate that 476356-95-3 has limited oral bioavailability, necessitating further structural modifications or formulation strategies. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome this limitation.

In conclusion, 3-methoxy-N-3-(3-methoxynaphthalene-2-amido)phenylnaphthalene-2-carboxamide represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities and recent synthetic improvements underscore its potential as a lead compound for therapeutic development. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications.